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Compound of Interest

Compound Name: 2-lodo-3-nitrophenol

Cat. No.: B176071

Essential Safety and Handling Guide for 2-lodo-3-
hitrophenol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-lodo-3-nitrophenol. The
following protocols are designed to ensure a safe laboratory environment and proper
management of this chemical.

Hazard Identification and Safety Summary

2-lodo-3-nitrophenol is a hazardous chemical that requires careful handling.[1] Based on its
GHS classification, it is harmful if swallowed, in contact with skin, and if inhaled.[1] It is also
known to cause skin irritation and serious eye irritation.[1] Due to the presence of the
nitrophenol moiety, there is a potential for the formation of methemoglobin, which can impede
the blood's ability to carry oxygen.[2][3]
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Hazard Category

GHS Classification

Key Precautions

Acute Oral Toxicity

Category 4: Harmful if
swallowed[1][3]

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling. If swallowed, rinse
mouth and call a poison center

or doctor.[3]

Acute Dermal Toxicity

Harmful in contact with skin[1]

Wear protective gloves and
clothing.[2] If on skin, wash

with plenty of soap and water.

Acute Inhalation Toxicity

Harmful if inhaled[1]

Avoid generating dust. Work in
a well-ventilated area or under
a fume hood. If inhaled, move

to fresh air.

Skin Corrosion/Irritation

Category 2: Causes skin

irritation[1]

Wear protective gloves. If skin
irritation occurs, get medical

advice.

Serious Eye Damage/Irritation

Category 1/2A: Causes serious

eye damage/irritation[1]

Wear safety goggles or a face
shield. If in eyes, rinse
cautiously with water for
several minutes and seek

immediate medical attention.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for any experiment involving 2-lodo-3-

nitrophenol to ensure appropriate PPE is selected.[4]
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Protection Type

Equipment

Rationale and Use Case

Eye & Face Protection

Chemical safety goggles are
mandatory. A face shield
should be worn over safety

glasses for splash hazards.[4]

[5]

To protect against splashes
and dust that can cause

serious eye damage.[3]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene) are
required. Inspect gloves before

each use.[4]

To prevent skin contact, as the
substance is harmful and

causes skin irritation.[1][2]

Body Protection

A fully buttoned laboratory coat
is the minimum requirement.[4]
A chemical-resistant apron is
recommended for larger

quantities.[6]

To protect against accidental
skin contact and contamination

of personal clothing.

Respiratory Protection

A NIOSH-approved respirator
is necessary if there is a risk of
inhaling dust or if working

outside a fume hood.[4]

To prevent inhalation of the
harmful dust.[1][2]

Operational and Disposal Plans

A systematic approach is crucial for safely handling and disposing of 2-lodo-3-nitrophenol.

Pre-Handling Preparations

e Risk Assessment: Conduct a thorough risk assessment for the planned experiment.[4]

e Fume Hood: Ensure a certified chemical fume hood is operational. All handling of 2-lodo-3-

nitrophenol should occur within the fume hood.[4]

o PPE Inspection: Inspect all required PPE for integrity before entering the laboratory.[4]

o Spill Kit: Have a spill kit appropriate for toxic chemicals readily available.[4]
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Handling Procedure

o Work Area: Designate a specific area within the fume hood for handling. Cover the work
surface with absorbent, disposable bench paper.[4]

e Weighing: If weighing the solid, do so within the fume hood.[4]

e Solution Preparation: When preparing solutions, add the 2-lodo-3-nitrophenol slowly to the
solvent to prevent splashing.[4]

e Hygiene: Wash hands and face thoroughly after handling. Immediately change any
contaminated clothing.

Spill Response

o Evacuation: Evacuate the immediate danger area.
» Ventilation: Ensure adequate ventilation.
o Containment: Cover drains to prevent the product from entering them.

o Cleanup: For dry spills, carefully collect the material without generating dust and place it in a
suitable container for disposal. Clean the affected area thoroughly.

Disposal Plan

Waste from 2-lodo-3-nitrophenol must be disposed of in accordance with national and local
regulations.

o Waste Collection: Leave the chemical in its original container if possible, or use a clearly
labeled, sealed container. Do not mix with other waste.

o Container Disposal: Handle uncleaned containers as you would the product itself.

» Disposal Route: Dispose of the contents and container at an approved waste disposal plant.
[3] Nitrophenols are classified as hazardous waste for transportation (UN 1663).

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-lodo-3-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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